Cas no 1807933-90-9 (L-Proline, 5-(methoxymethyl)-, (5S)-)

• Product Name: L-Proline, 5-(methoxymethyl)-, (5S)-
• CAS No: 1807933-90-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD28246581
• CID: 5249696
• PubChem ID: 91663060
• Update Time: 2025-10-29

L-Proline, 5-(methoxymethyl)-, (5S)- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-(methoxymethyl)-, (5S)-

• MDL： MFCD28246581
• Inchi： 1S/C7H13NO3/c1-11-4-5-2-3-6(8-5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6-/m0/s1
• InChI Key： KHSCSHCKVLUXAQ-WDSKDSINSA-N
• SMILES： C(O)(=O)[C@@H]1CC[C@@H](COC)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Proline, 5-(methoxymethyl)-, (5S)-

5-(Methoxymethyl)-L-Proline (5S): A Comprehensive Overview

The compound 5-(methoxymethyl)-L-proline (5S), identified by the CAS number 1807933-90-9, is a derivative of the naturally occurring amino acid L-proline. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including drug discovery and chemical synthesis. The (5S) configuration denotes the stereochemistry at the fifth carbon atom, which plays a crucial role in determining the compound's biological activity and chemical reactivity.

L-Proline is a cyclic secondary amine that is widely found in nature and is known for its role in collagen synthesis and as a key component in various biochemical pathways. The introduction of the methoxymethyl group at the fifth position of proline introduces new functional groups, enhancing its versatility. This modification allows for greater flexibility in chemical synthesis and opens up possibilities for exploring novel biological activities.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacological properties of compounds. The (5S) configuration of 5-(methoxymethyl)-L-proline has been shown to exhibit distinct binding affinities to various biological targets compared to its (5R) counterpart. This stereochemical influence underscores the importance of enantiomeric purity in drug development, where even minor differences in molecular structure can lead to significant variations in therapeutic efficacy and safety profiles.

The synthesis of 5-(methoxymethyl)-L-proline (5S) involves a multi-step process that typically begins with the isolation or synthesis of L-proline. Subsequent steps involve functional group transformations, such as oxidation or reduction reactions, followed by selective substitution to introduce the methoxymethyl group. Advanced techniques like asymmetric catalysis have been employed to achieve high enantiomeric excess during the synthesis process, ensuring the production of the desired (5S) isomer.

One of the most promising applications of 5-(methoxymethyl)-L-proline (5S) lies in its potential as a chiral building block in organic synthesis. Its unique structure makes it an ideal candidate for constructing complex molecules with defined stereochemistry. Recent research has demonstrated its utility in synthesizing bioactive compounds, including peptide mimetics and small-molecule inhibitors targeting specific enzymes or receptors.

In terms of pharmacology, this compound has shown potential as a lead molecule for drug discovery. Preclinical studies have indicated that 5-(methoxymethyl)-L-proline (5S) exhibits selective binding to certain G protein-coupled receptors (GPCRs), suggesting its role as a modulator in signaling pathways associated with inflammation and pain. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for delivering therapeutic agents across biological barriers.

The development of novel analytical techniques has also contributed to our understanding of this compound's properties. For instance, advanced nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled precise characterization of its stereochemistry and purity. These advancements are critical for ensuring the reliability of experimental data and facilitating further research into its applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of 5-(methoxymethyl)-L-proline (5S) to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its pharmacokinetic profile and toxicity profile to assess its suitability as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 5-(methoxymethyl)-L-proline (5S) represents a valuable addition to the arsenal of chiral building blocks available for organic synthesis and drug discovery. Its unique structural features, combined with advances in synthetic methodologies and analytical techniques, position it as a promising compound with wide-ranging applications in chemistry and biology.